Cas no 381197-18-8 (1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole)

• Product Name: 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole
• CAS No: 381197-18-8
• MF: C₂₁H₁₇BrN₂O
• MW: 393.276484251022
• CID: 6308545
• PubChem ID: 1359820
• Update Time: 2025-08-05

1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole
• 381197-18-8
• F0469-0025
• 1-(2-bromoprop-2-enyl)-2-(naphthalen-2-yloxymethyl)benzimidazole
• 1-(2-bromoallyl)-2-((naphthalen-2-yloxy)methyl)-1H-benzo[d]imidazole
• AKOS003169184
• 1-(2-bromoprop-2-en-1-yl)-2-[(naphthalen-2-yloxy)methyl]-1H-1,3-benzodiazole

• Inchi： 1S/C21H17BrN2O/c1-15(22)13-24-20-9-5-4-8-19(20)23-21(24)14-25-18-11-10-16-6-2-3-7-17(16)12-18/h2-12H,1,13-14H2
• InChI Key： ZNAGTRXFEJWWMO-UHFFFAOYSA-N
• SMILES： BrC(=C)CN1C(COC2C=CC3C=CC=CC=3C=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 392.05243g/mol
• Monoisotopic Mass: 392.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole

Introduction to 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole (CAS No. 381197-18-8)

The compound 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole, identified by its CAS number 381197-18-8, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a benzodiazole core appended with a bromopropene moiety and a naphthalen-2-yloxy substituent, has garnered attention for its structural complexity and potential therapeutic applications. The benzodiazole scaffold is well-documented for its anxiolytic, sedative, and muscle relaxant properties, making it a cornerstone in the development of psychotropic drugs. The integration of the bromopropene group introduces a reactive handle for further chemical modifications, while the naphthalen-2-yloxy moiety enhances lipophilicity and binding affinity, which are critical factors in drug design.

Recent studies have highlighted the importance of heterocyclic compounds in addressing neurological disorders. The benzodiazole derivative described here has been explored in preclinical models for its potential as an anxiolytic agent with improved pharmacokinetic profiles. The presence of the bromine atom in the bromopropene segment not only facilitates cross-coupling reactions but also modulates receptor interactions, offering a dual benefit in drug development. Researchers have leveraged this compound to investigate novel mechanisms of action in the treatment of anxiety and related disorders. The structural motif suggests that it may interact with benzodiazepine receptors with high selectivity, minimizing side effects associated with conventional benzodiazolines.

The naphthalen-2-yloxy group, derived from naphthalene, is known for its ability to enhance molecular stability and metabolic resistance. This feature is particularly valuable in drug design, as it can prolong the half-life of the active pharmaceutical ingredient (API) while maintaining efficacy. In recent years, naphthalene-based derivatives have been extensively studied for their role in central nervous system (CNS) drug development. The combination of these structural elements in 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole positions it as a promising candidate for further investigation into novel therapeutic strategies.

One of the most intriguing aspects of this compound is its potential to serve as a precursor for more complex molecules through functional group transformations. The bromopropene moiety can undergo palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse aryl or heteroaryl groups. This flexibility enables medicinal chemists to tailor the compound’s properties to target specific biological pathways. For instance, replacing the bromine atom with other functional groups could alter its binding affinity to neurotransmitter receptors or enhance its solubility profile. Such modifications are crucial in optimizing drug candidates for clinical use.

The benzodiazole core itself has been extensively modified to improve pharmacological properties and reduce side effects. While traditional benzodiazolines are effective but often associated with tolerance and dependence, newer derivatives aim to address these issues by altering their chemical structure. The incorporation of a propene group and a naphthalenyl ether moiety in 1-(2-bromoprop-2-en-1-yl)-2-(naphthalen-2-yloxy)methyl-1H-1,3-benzodiazole suggests that it may exhibit improved receptor selectivity and reduced sedative effects compared to older analogs. This aligns with current trends in CNS drug development, where there is a growing emphasis on creating compounds that offer therapeutic benefits without compromising patient safety.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict how 1-(2-bromopropopropene)-methyl)-benzodiazolone-naphthoxy-methyl) interacts with biological targets such as GABA-A receptors. These simulations have provided valuable insights into its binding mode and potential side effects, guiding experimental design and optimization efforts. By integrating computational methods with traditional synthetic approaches, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include bromination of propene derivatives followed by nucleophilic substitution with naphthalenol derivatives under controlled conditions. The use of palladium catalysts for cross-coupling reactions ensures high yields and purity, which are essential for pharmaceutical applications. These synthetic strategies reflect contemporary trends in organic synthesis, where efficiency and sustainability are paramount.

In conclusion,1-(2-bromopropopropene)-methyl)-benzodiazolone-naphthoxy-methyl) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for further chemical exploration and pharmacological evaluation. As research continues to uncover new applications for benzodiazole derivatives,38119718_8CAS_no_38_1197_18_8 is poised to play an important role in addressing unmet medical needs in the treatment of neurological disorders.